Cas no 1014087-59-2 (1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine)
1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine
- Methanone, [4-(2-furanylcarbonyl)-1-piperazinyl][3-(phenylmethoxy)-1-(phenylmethyl)-1H-pyrazol-4-yl]-
-
- Inchi: 1S/C27H26N4O4/c32-26(29-13-15-30(16-14-29)27(33)24-12-7-17-34-24)23-19-31(18-21-8-3-1-4-9-21)28-25(23)35-20-22-10-5-2-6-11-22/h1-12,17,19H,13-16,18,20H2
- InChI Key: SSKVMTVINOCKHS-UHFFFAOYSA-N
- SMILES: C(N1CCN(C(C2=CC=CO2)=O)CC1)(C1=CN(CC2=CC=CC=C2)N=C1OCC1=CC=CC=C1)=O
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 715.3±60.0 °C(Predicted)
- pka: 0.18±0.10(Predicted)
1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2382-0406-2μmol |
1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine |
1014087-59-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2382-0406-5μmol |
1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine |
1014087-59-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2382-0406-10μmol |
1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine |
1014087-59-2 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2382-0406-20μmol |
1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine |
1014087-59-2 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2382-0406-1mg |
1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine |
1014087-59-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2382-0406-2mg |
1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine |
1014087-59-2 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2382-0406-3mg |
1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine |
1014087-59-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2382-0406-4mg |
1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine |
1014087-59-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2382-0406-5mg |
1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine |
1014087-59-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2382-0406-10mg |
1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine |
1014087-59-2 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on 1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine
Recent Advances in the Study of 1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine (CAS: 1014087-59-2)
The compound 1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine (CAS: 1014087-59-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazole and piperazine scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anti-inflammatory activity.
A 2023 study published in the Journal of Medicinal Chemistry detailed the synthetic pathway for this compound, highlighting its efficient production via a multi-step reaction involving benzyl protection and subsequent acylation. The study emphasized the compound's high yield and purity, which are critical for further pharmacological testing. Additionally, the research team employed X-ray crystallography to elucidate the compound's three-dimensional structure, providing valuable insights into its binding interactions with target proteins.
In terms of biological activity, recent findings have demonstrated that 1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine exhibits potent inhibitory effects on specific kinases involved in inflammatory pathways. A 2024 preclinical study reported in Bioorganic & Medicinal Chemistry Letters revealed that the compound significantly reduced pro-inflammatory cytokine production in macrophage cells, suggesting its potential as a novel anti-inflammatory agent. The study also noted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.
Further investigations have explored the compound's mechanism of action at the molecular level. Computational docking studies and molecular dynamics simulations have identified key interactions between the compound and the ATP-binding site of target kinases. These findings, published in a 2023 issue of ACS Chemical Biology, provide a structural basis for the design of next-generation derivatives with enhanced potency and selectivity.
Despite these promising results, challenges remain in the development of 1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine as a therapeutic agent. Current research is focused on addressing issues such as off-target effects and potential toxicity, as highlighted in a recent review article in Expert Opinion on Drug Discovery. Ongoing studies aim to optimize the compound's pharmacophore to improve its therapeutic index while maintaining its beneficial biological activities.
In conclusion, 1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine (CAS: 1014087-59-2) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing research. Future studies will likely focus on translational applications, including in vivo efficacy testing and the development of clinical formulations, to fully realize its therapeutic potential.
1014087-59-2 (1-[1-benzyl-3-(benzyloxy)-1H-pyrazole-4-carbonyl]-4-(furan-2-carbonyl)piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)